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Compound of Interest

Compound Name: 2-Bromo-4,5-difluorophenol

Cat. No.: B066367 Get Quote

An In-depth Technical Guide to 2-Bromo-4,5-difluorophenol (CAS No: 166281-37-4)

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4,5-difluorophenol, a
versatile chemical intermediate. Recognized for its unique combination of bromine and fluorine

substituents, this compound serves as a critical building block in the synthesis of complex

molecules for the pharmaceutical, agrochemical, and material science sectors.[1] This

document details its physicochemical properties, a representative synthetic approach, key

applications, spectroscopic profile, and essential safety and handling information.

Physicochemical Properties
2-Bromo-4,5-difluorophenol is typically a colorless to yellow clear liquid at room temperature.

[1][2] Its key properties are summarized below, providing essential data for reaction planning

and chemical handling.
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Property Value Source(s)

CAS Number 166281-37-4 [1][2][3]

Molecular Formula C₆H₃BrF₂O [1][2]

Linear Formula BrC₆H₂(F)₂OH [3]

Molecular Weight 208.99 g/mol [1][2][3]

Purity ≥96-99% (GC) [1][2][3][4]

Appearance Colorless to yellow clear liquid [1][2]

Density 1.829 - 1.84 g/mL [1][2][3]

Refractive Index n20/D 1.53 - 1.531 [1][2][3]

Flash Point 81 °C (177.8 °F) - closed cup [3]

Storage Conditions
Room Temperature, Air

Sensitive
[1][2]

Synthesis Pathway and Experimental Protocol
While specific proprietary synthesis methods may vary, a common and logical approach to

synthesizing 2-Bromo-4,5-difluorophenol is through the electrophilic bromination of 4,5-

difluorophenol. The fluorine atoms are deactivating, but the hydroxyl group is a strong ortho-,

para-director, guiding the bromine atom to the available ortho position.
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Caption: Proposed synthesis of 2-Bromo-4,5-difluorophenol.

General Experimental Protocol: Electrophilic
Bromination
This protocol is a generalized procedure based on standard organic chemistry principles for the

bromination of phenols.

Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel,

dissolve 4,5-difluorophenol (1.0 eq) in a suitable inert solvent (e.g., carbon tetrachloride or

dichloromethane) under an inert atmosphere. Cool the mixture to 0-5 °C using an ice bath.

Bromination: Slowly add a solution of bromine (1.0 eq) in the same solvent to the cooled,

stirring solution via the dropping funnel. The rate of addition should be controlled to maintain

the reaction temperature.

Reaction: After the addition is complete, allow the reaction mixture to stir at low temperature

for a designated period, monitoring the reaction progress using Thin Layer Chromatography
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(TLC).

Workup: Once the reaction is complete, quench the excess bromine with a saturated

aqueous solution of sodium thiosulfate. Separate the organic layer, wash it with water and

brine, and then dry it over anhydrous sodium sulfate.

Purification: Filter the drying agent and remove the solvent under reduced pressure. The

resulting crude product can be purified by vacuum distillation to yield pure 2-Bromo-4,5-
difluorophenol.

Applications in Research and Development
The strategic placement of bromo and fluoro groups makes 2-Bromo-4,5-difluorophenol a
highly valuable building block in modern synthesis.

Pharmaceutical Development: It serves as a key intermediate in synthesizing Active

Pharmaceutical Ingredients (APIs).[1] The fluorine atoms can enhance metabolic stability

and binding affinity, while the bromine atom provides a reactive site for cross-coupling

reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of complex molecular

scaffolds.[5][6] This compound is valuable in developing targeted therapies.[1]

Agrochemicals: The compound is utilized in the creation of novel herbicides and fungicides,

contributing to the development of more effective crop protection agents.[1][5]

Material Science: It is employed in the synthesis of advanced polymers and coatings that

require high thermal and chemical stability.[1]
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Caption: Workflow for drug discovery using the title compound.

Spectroscopic Characterization Profile
While specific spectral data is not available in the cited search results, a theoretical profile can

be predicted based on the molecular structure.
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Spectroscopy Expected Characteristics

¹H NMR

Two signals are expected in the aromatic region

(approx. 6.5-8.0 ppm), each corresponding to a

single proton. The signals would likely appear

as doublets or doublet of doublets due to

coupling with adjacent fluorine atoms and the

other proton. A broad singlet for the hydroxyl

proton would also be present, with its chemical

shift dependent on concentration and solvent.

¹³C NMR

Six distinct signals are expected for the aromatic

carbons. The carbon atoms bonded to fluorine

will show large one-bond C-F coupling

constants. The chemical shifts will be influenced

by the bromo, fluoro, and hydroxyl substituents.

Mass Spec.

The molecular ion peak [M]⁺ would exhibit a

characteristic isotopic pattern for bromine, with

two peaks of nearly equal intensity at m/z 208

and 210. Fragmentation patterns would likely

involve the loss of Br, CO, or HBr.

Safety and Handling Information
Proper handling of 2-Bromo-4,5-difluorophenol is crucial to ensure laboratory safety. It is

classified as an irritant.
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Hazard Information Details Source(s)

Signal Word Warning [3]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[3][7]

Precautionary Statements

P261: Avoid breathing

vapors.P264: Wash skin

thoroughly after

handling.P280: Wear

protective gloves/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3][7]

Handling and Storage
Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles with side shields, and a lab coat.[3][7] Use in a well-ventilated area or

a chemical fume hood.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] The

compound is noted to be air-sensitive and is classified as a combustible liquid.[2][3]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[7]
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Caption: Logical workflow for the safe handling of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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